Cas no 90176-55-9 (2H-Imidazole-2-thione, 1,3-dihydro-, hydrate (2:1))

• Product Name: 2H-Imidazole-2-thione, 1,3-dihydro-, hydrate (2:1)
• CAS No: 90176-55-9
• MF: C₆H₁₀N₄OS₂
• MW: 218.299797534943
• CID: 792530
• PubChem ID: 71429858
• Update Time: 2025-04-19

2H-Imidazole-2-thione, 1,3-dihydro-, hydrate (2:1) Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione, 1,3-dihydro-, hydrate (2:1)
• 1,3-dihydroimidazole-2-thione,hydrate
• 90176-55-9
• 1,3-Dihydro-2H-imidazole-2-thione--water (2/1)
• DTXSID30848518
• 1,3-Dihydro-2H-imidazole-2-thione hemihydrate

• Inchi： 1S/2C3H4N2S.H2O/c2*6-3-4-1-2-5-3;/h2*1-2H,(H2,4,5,6);1H2
• InChI Key： RURKRUSKFCYAES-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1.S=C1NC=CN1.O

Computed Properties

• Exact Mass: 218.02960330g/mol
• Monoisotopic Mass: 218.02960330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 87
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų